Cas no 2921-06-4 (5-(dimethylamino)-4,4-dimethyl-1,5-diphenylpentan-1-one)

• Product name: 5-(dimethylamino)-4,4-dimethyl-1,5-diphenylpentan-1-one
• CAS No: 2921-06-4
• MF: C₂₁H₂₇NO
• MW: 309.44518
• CID: 1439488
• PubChem ID: 200902

5-(dimethylamino)-4,4-dimethyl-1,5-diphenylpentan-1-one Chemical and Physical Properties

Names and Identifiers

• 5-(dimethylamino)-4,4-dimethyl-1,5-diphenylpentan-1-one
• 2921-06-4
• BRN 2812189
• 4,4-Dimethyl-5-(dimethylamino)-5-phenylvalerophenone
• DTXSID40951805
• 1,5-Diphenyl-2,2-dimethyl-1-dimethylamino-5-pentanone
• Valerophenone, 4,4-dimethyl-5-(dimethylamino)-5-phenyl-

• Inchi： InChI=1S/C21H27NO/c1-21(2,16-15-19(23)17-11-7-5-8-12-17)20(22(3)4)18-13-9-6-10-14-18/h5-14,20H,15-16H2,1-4H3
• InChI Key： POQYLIRQJVCPSX-UHFFFAOYSA-N
• SMILES： CC(C)(CCC(=O)C1=CC=CC=C1)C(C2=CC=CC=C2)N(C)C

Computed Properties

• Exact Mass: 309.20941
• Monoisotopic Mass: 309.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31